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Abstract
This technical guide provides a comprehensive structural analysis of O,S-dimethyl

dithiocarbonate, a sulfur-containing organic compound with applications as a chemical

intermediate. Due to the limited availability of direct experimental data for O,S-dimethyl

dithiocarbonate, this document synthesizes known information and supplements it with

comparative data from its more extensively studied isomer, S,S'-dimethyl dithiocarbonate, and

computational predictions. This guide is intended to serve as a foundational resource for

researchers and professionals in drug development and materials science, offering insights into

the molecule's synthesis, spectroscopic characteristics, and structural parameters.

Introduction
O,S-dimethyl dithiocarbonate belongs to the family of dithiocarbonates, which are esters of

dithiocarbonic acid. These compounds are characterized by the presence of a carbonyl group

double-bonded to one oxygen and single-bonded to two sulfur atoms, or isomers thereof. While

its isomer, S,S'-dimethyl dithiocarbonate, has been more widely studied, O,S-dimethyl

dithiocarbonate is a reagent in the synthesis of various organic molecules, including alkyl-

ureas[1]. A thorough understanding of its structural and electronic properties is crucial for its

effective application in synthetic chemistry and for the design of novel molecules in drug

discovery.
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Physicochemical Properties
A summary of the known physicochemical properties of O,S-dimethyl dithiocarbonate and its

isomer, S,S'-dimethyl dithiocarbonate, is presented in Table 1.

Property
O,S-Dimethyl
Dithiocarbonate

S,S'-Dimethyl
Dithiocarbonate

Molecular Formula C₃H₆OS₂ C₃H₆OS₂

Molecular Weight 122.21 g/mol 122.21 g/mol [2][3][4]

CAS Number Not available 868-84-8[2][3][4]

Appearance - Colorless liquid[5]

Density - 1.1705 g/cm³ at 25 °C[2][5]

Boiling Point - 169 °C[3][5]

Refractive Index - 1.5485 at 20 °C[2][5]

Synthesis and Experimental Protocols
Synthesis of O,S-Dimethyl Dithiocarbonate
A documented synthesis of O,S-dimethyl dithiocarbonate involves a multi-step process. The

following protocol is adapted from patent literature describing its use as a reactant[1].

Experimental Protocol:

Reaction with a Primary Amine: O,S-dimethyl dithiocarbonate is reacted with a primary

amine (R¹NH₂) at a molar ratio of approximately 1:1.1 to 1:1.2. The reaction is typically

carried out at a temperature between 20°C and 30°C for 2 to 3 hours. This step yields an O-

methyl thiocarbamate[1].

Monitoring: The progress of the reaction can be monitored using gas chromatography (GC)

and ¹H NMR analysis[1].
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The synthesis of the related S,S'-dimethyl dithiocarbonate is achieved by reacting methanol

and carbon disulfide with potassium hydroxide, followed by the addition of dimethyl sulfate[6].

Experimental Workflow
The general workflow for the synthesis and subsequent reaction of O,S-dimethyl

dithiocarbonate is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://patents.google.com/patent/EP1334965A1/en
https://patents.google.com/patent/EP1334965A1/en
https://archive.aessweb.com/index.php/5003/article/view/3534
https://archive.aessweb.com/index.php/5003/article/view/3534
https://archive.aessweb.com/index.php/5003/article/view/3534
https://www.echemi.com/products/pid_Rock25152-ss-dimethyldithiocarbonate.html
https://wap.guidechem.com/encyclopedia/s-s-dimethyl-dithiocarbonate-dic7172.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2234726.htm
https://www.benchchem.com/product/b034010#o-s-dimethyl-dithiocarbonate-structural-analysis
https://www.benchchem.com/product/b034010#o-s-dimethyl-dithiocarbonate-structural-analysis
https://www.benchchem.com/product/b034010#o-s-dimethyl-dithiocarbonate-structural-analysis
https://www.benchchem.com/product/b034010#o-s-dimethyl-dithiocarbonate-structural-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b034010?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

